Cas no 4418-61-5 (5-Aminotetrazole)

• Product Name: 5-Aminotetrazole
• CAS No: 4418-61-5
• MF: CH₃N₅
• MW: 85.0680181980133
• MDL: MFCD00005248
• CID: 45025
• PubChem ID: 20467
• Update Time: 2025-09-17

5-Aminotetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-TETRAZOL-5-AMINE
• 5-AMINO-1H-TETRAZOLE
• 5-AMINOTETRAZOLE
• AURORA KA-6577
• Tetrazol-5-ylamine
• 1H-Tetrazole, 5-amino-
• 2H-Tetraazol-5-amine
• 5-Amino-1,2,3,4-tetrazole
• 5-amino-1h-tetrazol
• 5-Amino-2H-tetrazole
• aminotetrazole
• etrazole, 5-amino-
• H-Tetrazol-5-ylamine
• -Tetrazolamine
• 5-Amino-1H-1,2,3,4-tetrazole
• 1H-TETRAZOL-5-YLAMINE
• 5-Amino-1h-1,2,3,4 Tetrazole (Monohydrate)
• 5-AMINO-1H-TETRAZOLE 1-HYDRATE
• Tetrazol-5-ylamine,1H-Tetrazol-5-amine
• 5-Amino-IH-tetrazole
• 5-Aminotetrazolemonohydrate
• 5-amino-1h-tetrazol 1h-tetrazol-5-amine 5-amino-1h-tetrazole
• CHEMBL4469714
• 1H-tetrazole-5-amine
• AM90362
• iminotetrazoline
• tetrazolium-5-aminide
• amino tetrazole
• 5-Amino-1,3,4-tetrazole
• DTXSID7052103
• 2H-tetrazol-5-ylamine
• Q25323820
• EN300-33999
• 5-amino-1h tetrazole
• EU-0000391
• 4418-61-5
• MFCD00005248
• 76720-24-6
• 5-Tetrazolamine
• 5-Amino-1(H)-tetrazole monohydrate
• NS00019987
• 1,2,3,4-Tetrazole, 5-amino-
• 5378-49-4
• Tetrazole, 5-amino-
• A0427
• 2H-Tetrazol-5-amine
• 5 -aminotetrazole
• 28JR5LD42T
• 5-amino-1, 2,3,4-tetrazole
• W-106210
• Z1250100717
• 5-amino-1 H-tetrazole
• BCP21869
• 5Amino-1H-tetrazole
• NSC 3004
• NSC3004
• 1H-1,2,3,4-tetraazol-5-amine
• 1H-1,2,3,4-TETRAZOL-5-AMINE
• AKOS000291380
• AT27119
• EINECS 224-581-7
• UNII-28JR5LD42T
• Thiolite HAT 1
• 5-amino-tetrazole
• 5-Aminotetrazole, 97%
• FT-0620027
• NSC-3004
• 2-tetrazolium-5-aminide
• AI3-23021
• 1H-5aminotetrazole
• Q-200529
• 5-Amino tetrazole
• STL163513
• DZ-6003
• BBL012169
• DB-000389
• 2H-1,2,3,4-TETRAZOL-5-AMINE
• 5-Aminotetrazole

• MDL： MFCD00005248
• Inchi： 1S/CH3N5/c2-1-3-5-6-4-1/h(H3,2,3,4,5,6)
• InChI Key： ULRPISSMEBPJLN-UHFFFAOYSA-N
• SMILES： N1N=NC(N)=N1

Computed Properties

• Exact Mass: 85.03880
• Monoisotopic Mass: 85.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.9

Experimental Properties

• Color/Form: Crystallization. Precursor of 5-diazo-1h-tetrazolium.
• Density: 1.711
• Melting Point: 200-206 ºC
• Boiling Point: 57.6°C (rough estimate)
• Flash Point: 199.1 °C
• Refractive Index: 2.1050 (estimate)
• PSA: 80.48000
• LogP: -0.63690
• Solubility: Not determined

5-Aminotetrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228-H302+H312+H332
• Warning Statement： P210-P240-P241-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：UN 1325
• WGK Germany：3
• Hazard Category Code： R11: very flammable.
• Safety Instruction： S16-S26-S37/39
• RTECS：XF7465000
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11; R36/37/38; R4
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Keep container closed. Prevent drying. If it is too dry, the material will explode.
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III